N-{2-[(isopropylamino)carbonyl]phenyl}-2-nitrobenzamide

• IUPAC Name: 2-[(2-nitrobenzoyl)amino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C17H17N3O4/c1-11(2)18-16(21)12-7-3-5-9-14(12)19-17(22)13-8-4-6-10-15(13)20(23)24/h3-11H,1-2H3,(H,18,21)(H,19,22)
• InChI Key: SCCWFWRARNCYBF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC=CC=C1NC(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C17H17N3O4
• Molecular Weight: 327.33 g/mol

Description

N-{2-[(isopropylamino)carbonyl]phenyl}-2-nitrobenzamide, also known as INCB28060, is a small molecule inhibitor that targets the c-MET receptor tyrosine kinase. It has been shown to have potential therapeutic applications in a variety of cancers, including lung cancer, breast cancer, and liver cancer.

Mechanism of Action

The c-MET receptor tyrosine kinase is a protein that is involved in cell growth and survival, as well as in the formation of new blood vessels. N-{2-[(isopropylamino)carbonyl]phenyl}-2-nitrobenzamide works by binding to the c-MET receptor and inhibiting its activity, thereby blocking the downstream signaling pathways that are involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
N-{2-[(isopropylamino)carbonyl]phenyl}-2-nitrobenzamide has been shown to have a number of biochemical and physiological effects. It can inhibit the phosphorylation of c-MET and its downstream signaling molecules, as well as to induce cell cycle arrest and apoptosis in cancer cells. It can also inhibit the formation of new blood vessels, which is necessary for tumor growth.

Advantages and Limitations for Lab Experiments

N-{2-[(isopropylamino)carbonyl]phenyl}-2-nitrobenzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified, and it has been extensively studied for its potential use in cancer treatment. However, it also has some limitations. It can be difficult to determine the optimal dosage and administration schedule for N-{2-[(isopropylamino)carbonyl]phenyl}-2-nitrobenzamide, and there may be some variability in its effectiveness depending on the specific cancer type and patient population.

Future Directions

There are several future directions for research on N-{2-[(isopropylamino)carbonyl]phenyl}-2-nitrobenzamide. One area of focus is on developing more effective combination therapies that incorporate N-{2-[(isopropylamino)carbonyl]phenyl}-2-nitrobenzamide with other cancer treatments. Another area of focus is on identifying biomarkers that can predict which patients are most likely to respond to N-{2-[(isopropylamino)carbonyl]phenyl}-2-nitrobenzamide treatment. Additionally, there is ongoing research on the use of N-{2-[(isopropylamino)carbonyl]phenyl}-2-nitrobenzamide in other diseases, such as inflammatory bowel disease and idiopathic pulmonary fibrosis.

Scientific Research Applications

N-{2-[(isopropylamino)carbonyl]phenyl}-2-nitrobenzamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth and proliferation of cancer cells, as well as to induce apoptosis (programmed cell death) in these cells. It has also been shown to have anti-angiogenic effects, meaning that it can prevent the formation of new blood vessels that are necessary for tumor growth.